Cas no 2411279-89-3 (2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2411279-89-3
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 6386492
• PubChem ID: 154880371
• Update Time: 2025-05-28

2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-7560729
• 2411279-89-3
• 2-(oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline
• Oxiran-2-yl-(7-phenyl-3,4-dihydro-1H-isoquinolin-2-yl)methanone
• Z3687608156
• 2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C18H17NO2/c20-18(17-12-21-17)19-9-8-14-6-7-15(10-16(14)11-19)13-4-2-1-3-5-13/h1-7,10,17H,8-9,11-12H2
• InChI Key： LVDBOIFKXPPQLP-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CC2C=C(C3C=CC=CC=3)C=CC=2CC1)=O

Computed Properties

• Exact Mass: 279.125928785g/mol
• Monoisotopic Mass: 279.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.8Ų

Additional information on 2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline

Comprehensive Introduction to 2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 2411279-89-3)

The compound 2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 2411279-89-3) is a highly specialized organic molecule with a unique structural framework. Its chemical structure combines a tetrahydroisoquinoline core with an oxirane (epoxide) functional group, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most intriguing aspects of 2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline is its dual functionality. The tetrahydroisoquinoline moiety is a well-known pharmacophore, frequently found in bioactive compounds targeting neurological and cardiovascular systems. Meanwhile, the oxirane group introduces reactivity that can be leveraged for further chemical modifications, such as ring-opening reactions or polymer crosslinking. Researchers are particularly interested in how this combination could lead to novel drug candidates or advanced materials.

In the context of current scientific trends, CAS No. 2411279-89-3 aligns with the growing demand for multifunctional building blocks in drug discovery. The rise of AI-driven molecular design has increased the need for structurally diverse compounds like this one, which can serve as starting points for virtual screening and lead optimization. Additionally, its potential role in green chemistry is being explored, as the oxirane group may enable sustainable synthesis routes with minimal waste generation.

Another area of interest is the compound's possible applications in material science. The tetrahydroisoquinoline scaffold is known for its rigid, planar structure, which could contribute to the development of organic semiconductors or liquid crystals. Meanwhile, the oxirane functionality offers opportunities for creating crosslinked polymers with tailored mechanical and thermal properties. These features make 2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline a compelling candidate for next-generation functional materials.

From a synthetic chemistry perspective, the preparation of CAS No. 2411279-89-3 involves sophisticated techniques such as asymmetric epoxidation and catalytic hydrogenation. These methods are critical for achieving high enantiopurity, which is often required for pharmaceutical applications. Recent advancements in flow chemistry and continuous manufacturing have further optimized the production of similar compounds, reducing costs and improving scalability.

Safety and regulatory considerations are also paramount when working with 2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline. While it is not classified as a hazardous substance under current guidelines, proper handling protocols should be followed due to the reactivity of the oxirane group. Researchers are advised to consult material safety data sheets (MSDS) and conduct thorough risk assessments before experimental work.

In summary, 2-(Oxirane-2-carbonyl)-7-phenyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 2411279-89-3) represents a versatile and scientifically valuable compound. Its unique structural features and broad applicability make it a focal point for interdisciplinary research, bridging the gap between medicinal chemistry, materials science, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to play a significant role in addressing some of today's most pressing challenges in drug development and advanced materials.